Cas no 2227788-23-8 ((2S)-2-3-fluoro-5-(trifluoromethyl)phenyloxirane)

• Product Name: (2S)-2-3-fluoro-5-(trifluoromethyl)phenyloxirane
• CAS No: 2227788-23-8
• MF: C₉H₆F₄O
• MW: 206.136956691742
• CID: 6378865
• PubChem ID: 165629961
• Update Time: 2025-08-03

(2S)-2-3-fluoro-5-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-fluoro-5-(trifluoromethyl)phenyloxirane
• (2S)-2-[3-fluoro-5-(trifluoromethyl)phenyl]oxirane
• 2227788-23-8
• EN300-1960105

• Inchi： 1S/C9H6F4O/c10-7-2-5(8-4-14-8)1-6(3-7)9(11,12)13/h1-3,8H,4H2/t8-/m1/s1
• InChI Key： IGRLLLZMGYJHBP-MRVPVSSYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)[C@H]1CO1

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-3-fluoro-5-(trifluoromethyl)phenyloxirane

(2S)-2-3-Fluoro-5-Triflouromethylphenyloxirane: A Comprehensive Overview

(2S)-2-3-Fluoro-5-Triflouromethylphenyloxirane, also known by its CAS number 2227788-23-8, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in various industrial and research domains. The molecule consists of a fluoro-substituted benzene ring fused with an oxirane (epoxide) group, making it a versatile building block for advanced chemical compounds.

The synthesis of (2S)-2-3-fluoro-5-triflouromethylphenyloxirane involves a series of precise reactions, including nucleophilic substitution and epoxidation. Recent advancements in catalytic methods have enabled the efficient production of this compound with high optical purity, which is crucial for its application in asymmetric synthesis. The presence of the trifluoromethyl group enhances the compound's stability and reactivity, making it an ideal candidate for use in pharmaceutical intermediates and specialty chemicals.

One of the most notable applications of (2S)-2-3-fluoro-5-triflouromethylphenyloxirane is in the development of novel drugs. Researchers have leveraged its unique properties to design bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases. For instance, studies published in the Journal of Medicinal Chemistry highlight its role as a key intermediate in the synthesis of potent kinase inhibitors, which are critical in cancer treatment.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to undergo controlled ring-opening reactions makes it valuable in the production of high-performance polymers and coatings. Recent breakthroughs in polymer chemistry have demonstrated how this epoxide can be used to create environmentally friendly materials with enhanced mechanical properties.

The growing demand for sustainable chemical processes has also driven interest in (2S)-2-3-fluoro-5-triflouromethylphenyloxirane. Green chemistry initiatives have focused on optimizing its synthesis pathways to minimize waste and reduce energy consumption. Collaborative efforts between academic and industry researchers have led to the development of catalytic systems that enable eco-friendly production methods.

Furthermore, the compound's chiral center at the (S) configuration provides opportunities for enantioselective reactions, which are essential in creating enantiomerically pure compounds. This feature has been exploited in asymmetric catalysis, where it serves as a substrate for generating complex molecular architectures with high stereochemical control.

Recent studies have also explored the use of (2S)-2-3-fluoro-5-triflouromethylphenyloxirane in nanotechnology applications. Its ability to form stable cross-linked networks has made it a promising candidate for creating nanocomposites with tailored properties. These materials hold potential for use in electronics, sensors, and biomedical devices.

In conclusion, (2S)-2-3-fluoro-5-triflouromethylphenyloxirane (CAS No: 2227788-23-8) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in modern chemical innovation. As research continues to uncover new possibilities for this compound, its role in driving technological and therapeutic advancements is expected to grow significantly.